Cas no 1593981-19-1 (4(3H)-Quinazolinone, 2-chloro-8-ethyl-)

• Product Name: 4(3H)-Quinazolinone, 2-chloro-8-ethyl-
• CAS No: 1593981-19-1
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 5263861
• Update Time: 2025-06-19

4(3H)-Quinazolinone, 2-chloro-8-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 2-chloro-8-ethyl-

• Inchi： 1S/C10H9ClN2O/c1-2-6-4-3-5-7-8(6)12-10(11)13-9(7)14/h3-5H,2H2,1H3,(H,12,13,14)
• InChI Key： FUNCAQICJFKPDH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2CC)C(=O)NC=1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4(3H)-Quinazolinone, 2-chloro-8-ethyl-

Introduction to 4(3H)-Quinazolinone, 2-chloro-8-ethyl- (CAS No. 1593981-19-1)

4(3H)-Quinazolinone, 2-chloro-8-ethyl-, identified by its Chemical Abstracts Service (CAS) number 1593981-19-1, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic organic molecule has garnered attention due to its structural properties and potential applications in medicinal chemistry. The presence of both chloro and ethyl substituents on the quinazolinone core enhances its chemical reactivity, making it a valuable scaffold for drug discovery.

The quinazolinone scaffold is a well-known pharmacophore in medicinal chemistry, characterized by a fused benzene and pyridazine ring system. This structure is frequently found in biologically active compounds, including kinase inhibitors and antimicrobial agents. The introduction of electron-withdrawing and electron-donating groups at specific positions can modulate the pharmacological properties of quinazolinone derivatives, leading to compounds with enhanced efficacy and selectivity.

In recent years, 4(3H)-Quinazolinone, 2-chloro-8-ethyl- has been studied for its potential role in developing novel therapeutic agents. Research has demonstrated that modifications at the 2-position and 8-position of the quinazolinone ring can significantly influence the compound's interaction with biological targets. Specifically, the chloro substituent at the 2-position increases electrophilicity, facilitating nucleophilic substitution reactions that are crucial for drug development.

One of the most compelling aspects of 4(3H)-Quinazolinone, 2-chloro-8-ethyl- is its utility as a precursor in synthesizing more complex molecules. Researchers have leveraged this compound to develop inhibitors targeting various kinases, which are key enzymes involved in cancer progression. For instance, derivatives of this scaffold have shown promise in inhibiting tyrosine kinases, which play a critical role in cell signaling pathways associated with tumor growth and metastasis.

The ethyl group at the 8-position contributes to the steric environment of the molecule, influencing both its solubility and binding affinity to biological targets. This balance between electronic and steric effects makes 4(3H)-Quinazolinone, 2-chloro-8-ethyl- a versatile building block for medicinal chemists. Recent studies have highlighted its role in generating novel compounds with improved pharmacokinetic profiles, including better oral bioavailability and reduced toxicity.

Advances in computational chemistry have further enhanced the understanding of 4(3H)-Quinazolinone, 2-chloro-8-ethyl-'s reactivity and interactions. Molecular modeling techniques have been employed to predict how modifications at the chloro and ethyl positions affect binding affinity to protein targets. These predictions have guided synthetic efforts toward optimizing lead compounds for clinical development.

The synthesis of 4(3H)-Quinazolinone, 2-chloro-8-ethyl- typically involves multi-step organic reactions, including cyclization and functional group transformations. The chloro group is often introduced through electrophilic aromatic substitution reactions, while the ethyl group can be added via nucleophilic alkylation or other coupling strategies. These synthetic pathways highlight the compound's importance as an intermediate in pharmaceutical manufacturing.

From a biological perspective, 4(3H)-Quinazolinone, 2-chloro-8-ethyl- has shown potential in preclinical studies as an anti-inflammatory agent. In vitro experiments have indicated that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These findings align with the growing interest in quinazolinone derivatives for treating chronic inflammatory diseases.

The future prospects of 4(3H)-Quinazolinone, 2-chloro-8-ethyl- are promising, with ongoing research exploring its applications in oncology and neurology. Novel synthetic methodologies are being developed to enhance the accessibility of this scaffold, enabling faster discovery of new therapeutic agents. Additionally, green chemistry approaches are being explored to make the synthesis of these compounds more sustainable and environmentally friendly.

In conclusion,4(3H)-Quinazolinone, 2-chloro-8-ethyl, identified by CAS No. 1593981-19-1, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of medicinal chemistry innovation.